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Cat. No.: B1265447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl benzoate (CAS No. 583-04-0) is a benzoate ester of benzoic acid and allyl alcohol.[1] It is

a colorless to pale yellow liquid with a characteristic fruity odor.[2] This document provides an

in-depth technical guide on the safety and handling precautions for Allyl benzoate, intended

for use by researchers, scientists, and drug development professionals. While Allyl benzoate
is not classified as a hazardous chemical under the Globally Harmonized System (GHS),

proper handling and safety precautions are essential in a laboratory setting.[3] This guide

summarizes key physical, chemical, and toxicological properties, outlines safe handling

procedures, and provides detailed experimental protocols for safety assessment based on

established guidelines.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Allyl benzoate is presented in Table

1. This data is essential for understanding its behavior and for implementing appropriate

storage and handling procedures.
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Property Value Reference

Molecular Formula C₁₀H₁₀O₂ [3]

Molecular Weight 162.19 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Odor Fruity, sweet, cherry, berry [4]

Boiling Point 82-85 °C @ 5 mmHg [3]

Flash Point >93.3°C (>200°F) [4]

Density 1.05 g/cm³ at 25°C [4]

Solubility
Insoluble in water. Soluble in

alcohol and oils.
[4]

Vapor Pressure 0.02 mmHg @ 25°C [4]

Toxicological Data
Comprehensive toxicological data for Allyl benzoate is limited, with many standard acute

toxicity values reported as "not available" or "unknown".[4] However, data for structurally

related compounds, such as other alkyl benzoates and benzyl benzoate, can provide an

indication of potential hazards. It is anticipated that allyl benzoate would be metabolized in the

body to benzoic acid and allyl alcohol.[1] Table 2 summarizes the available toxicological

information.
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Endpoint
Value (Allyl
Benzoate)

Value (Related
Compounds) &
Comments

Reference

Acute Oral Toxicity

(LD50)
Not available

Benzyl Benzoate (rat):

1700-3700 mg/kg.

Methyl Benzoate (rat):

1350-3500 mg/kg.

Suggests low to

moderate acute oral

toxicity for benzoate

esters.

[5][6]

Acute Dermal Toxicity

(LD50)
Not available

Benzyl Benzoate

(rabbit): 4000 mg/kg.

Methyl Benzoate

(rabbit): >2000 mg/kg.

Suggests low acute

dermal toxicity.

[1][5]

Acute Inhalation

Toxicity (LC50)
Not available

Benzyl Benzoate (rat):

>5.02 mg/L. Indicates

low acute inhalation

toxicity.

[7]

Skin

Irritation/Corrosion

Not classified as a

skin irritant.

Benzyl Benzoate:

Minimally irritating to

rabbit skin.

[7]

Eye

Irritation/Corrosion

Not classified as an

eye irritant.

Benzyl Benzoate:

Slightly irritating to the

rabbit eye.

[7]

Skin Sensitization
Predicted to be a skin

sensitizer.

Benzyl Benzoate:

Slight to moderate

dermal sensitizer.

[7][8]

Genotoxicity Data not available. Benzoic acid and

benzyl alcohol:

Generally not

[1][9]
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genotoxic in most

assays.

Carcinogenicity Data not available.

Benzoic acid and

tested component

alcohols: Not

carcinogenic.

[1]

Reproductive/Develop

mental Toxicity
Data not available.

Benzoic acid and

tested component

alcohols: Not

reproductive or

developmental

toxicants.

[1]

Hazard Identification and Classification
According to multiple sources, Allyl benzoate is not classified as a hazardous substance under

the OSHA Hazard Communication Standard (29 CFR 1910.1200) or the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[3][4] However, as with any

chemical, it should be handled with care in a laboratory setting.

Safe Handling and Storage Workflow
A systematic approach to handling and storage is crucial for laboratory safety. The following

diagram illustrates a logical workflow for the safe management of Allyl benzoate.
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Figure 1: Safe Handling Workflow for Allyl Benzoate.
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Exposure Controls and Personal Protective
Equipment (PPE)
To minimize potential exposure to Allyl benzoate, the following engineering controls and

personal protective equipment are recommended:

Engineering Controls: Work should be conducted in a well-ventilated area.[4] The use of a

chemical fume hood is recommended, especially when working with larger quantities or

when heating the substance.

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a laboratory

coat.[4]

Respiratory Protection: If ventilation is inadequate or if vapors are generated, a NIOSH-

approved respirator with an organic vapor cartridge may be necessary.[4]

First-Aid Measures
In the event of exposure to Allyl benzoate, the following first-aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[4]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical attention if irritation develops.[4]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if symptoms occur.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[4]

Fire-Fighting and Accidental Release Measures
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Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish a fire.[4] Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[4]

Accidental Release Measures: Ensure adequate ventilation.[4] Absorb the spill with an inert

material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for

disposal.[5] Prevent entry into waterways, sewers, basements, or confined areas.

Potential Metabolic Pathway
While specific signaling pathways for Allyl benzoate toxicity are not documented due to its low

hazard profile, it is expected to undergo hydrolysis in the body. The following diagram illustrates

the likely metabolic pathway.

Allyl Benzoate

Hydrolysis
(Esterases)

Benzoic Acid Allyl Alcohol

Further Metabolism
& Excretion

Click to download full resolution via product page

Figure 2: Potential Metabolic Pathway of Allyl Benzoate.

Experimental Protocols for Safety Assessment
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The following sections describe standardized methodologies for assessing the potential skin

and eye irritation and skin sensitization of a chemical like Allyl benzoate, based on OECD

guidelines.

Skin Irritation Testing (based on OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess skin

irritation potential.[10][11]

Methodology:

Test System: A commercially available, validated RhE model is used.

Procedure:

The test chemical is applied topically to the RhE tissue.[11]

The tissue is incubated for a defined period (e.g., 60 minutes).[11]

Following incubation, the tissue is rinsed and placed in fresh culture medium for a post-

exposure incubation period (typically 42-48 hours).

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[11]

Data Interpretation: A chemical is identified as an irritant if the mean tissue viability is

reduced below a certain threshold (e.g., ≤ 50%) compared to the negative control.[11]

Eye Irritation Testing (based on OECD Guideline 405)
This in vivo test is designed to determine the potential of a substance to cause eye irritation or

corrosion.[2][12]

Methodology:

Test Animal: Healthy, young adult albino rabbits are typically used.[12]

Procedure:
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A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac

of one eye of the animal.[2] The other eye serves as an untreated control.[2]

The eyes are examined at 1, 24, 48, and 72 hours after instillation.[12] Observations may

be continued for up to 21 days if effects are persistent.[2]

Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are

scored using a standardized system.[2]

Data Interpretation: The severity and reversibility of the observed ocular effects determine

the irritation classification. The use of analgesics and anesthetics is recommended to

minimize pain and distress.[12]

Skin Sensitization Testing (based on OECD Guideline
429 - Local Lymph Node Assay)
The Local Lymph Node Assay (LLNA) is an in vivo method for identifying chemicals that have

the potential to cause skin sensitization.[13]

Methodology:

Test Animal: Mice are used for this assay.[13]

Procedure:

The test substance is applied to the dorsal surface of the ears of the mice for three

consecutive days.[13]

On day 6, a solution of ³H-methyl thymidine is injected intravenously.

After a set period, the animals are euthanized, and the draining auricular lymph nodes are

excised and weighed.

Measurement: The proliferation of lymphocytes in the draining lymph nodes is measured by

the incorporation of ³H-methyl thymidine and is expressed as the Stimulation Index (SI).

Data Interpretation: A substance is classified as a skin sensitizer if the Stimulation Index is ≥

3.[13]
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Disposal Considerations
Waste materials and empty containers should be disposed of in accordance with all applicable

local, state, and federal regulations.[4] Do not allow the chemical to enter drains or waterways.

Conclusion
Allyl benzoate is a compound with a low hazard profile. However, adherence to standard

laboratory safety practices is paramount. This guide provides essential information for the safe

handling, storage, and disposal of Allyl benzoate. In the absence of comprehensive

toxicological data for this specific compound, a cautious approach, informed by the properties

of structurally related benzoate esters, is recommended. Researchers, scientists, and drug

development professionals should always consult the most current Safety Data Sheet (SDS)

before handling any chemical and ensure that appropriate engineering controls and personal

protective equipment are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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